3-(4-iodophenyl)tropan-2beta-carboxylic acid phenyl ester
3-(4-iodophenyl)tropan-2beta-carboxylic acid phenyl ester
Brand Name:
Vulcanchem
CAS No.:
146145-22-4
VCID:
VC0232722
InChI:
InChI=1S/C21H22INO2/c1-23-16-11-12-19(23)20(21(24)25-17-5-3-2-4-6-17)18(13-16)14-7-9-15(22)10-8-14/h2-10,16,18-20H,11-13H2,1H3/t16?,18?,19-,20?/m1/s1
SMILES:
CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC4=CC=CC=C4
Molecular Formula:
C8H4ClF3O2
Molecular Weight:
447.3 g/mol
3-(4-iodophenyl)tropan-2beta-carboxylic acid phenyl ester
CAS No.: 146145-22-4
Main Products
VCID: VC0232722
Molecular Formula: C8H4ClF3O2
Molecular Weight: 447.3 g/mol
| CAS No. | 146145-22-4 |
|---|---|
| Product Name | 3-(4-iodophenyl)tropan-2beta-carboxylic acid phenyl ester |
| Molecular Formula | C8H4ClF3O2 |
| Molecular Weight | 447.3 g/mol |
| IUPAC Name | phenyl (1R)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C21H22INO2/c1-23-16-11-12-19(23)20(21(24)25-17-5-3-2-4-6-17)18(13-16)14-7-9-15(22)10-8-14/h2-10,16,18-20H,11-13H2,1H3/t16?,18?,19-,20?/m1/s1 |
| Standard InChIKey | YGQAUDOSACJSSX-KZJURKFRSA-N |
| Isomeric SMILES | CN1[C@@H]2CCC1CC(C2C(=O)OC3=CC=CC=C3)C4=CC=C(C=C4)I |
| SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC4=CC=CC=C4 |
| Canonical SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC4=CC=CC=C4 |
| Synonyms | 3-(4-iodophenyl)tropan-2beta-carboxylic acid phenyl ester RTI 122 RTI-122 |
| PubChem Compound | 132751 |
| Last Modified | Nov 11 2021 |
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